Cas no 2107287-05-6 (Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl)-
• CAS No: 2107287-05-6
• MF: C₈H₁₂ClF₃
• MW: 200.629092216492
• CID: 5286758
• Update Time: 2025-06-23

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane
• Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C8H12ClF3/c1-6-2-7(3-6,5-9)4-8(10,11)12/h6H,2-5H2,1H3
• InChI Key： LBUDSTGVIZVCSI-UHFFFAOYSA-N
• SMILES： ClCC1(CC(F)(F)F)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl)-

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl)- (CAS No. 2107287-05-6): An Overview of a Unique Fluorinated Cyclobutane Derivative

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) (CAS No. 2107287-05-6) is a fluorinated cyclobutane derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclic structure, the presence of a chloromethyl group, and a trifluoroethyl substituent, which collectively contribute to its distinctive reactivity and stability.

The chloromethyl group in Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) serves as a versatile functional handle for further chemical modifications. This group can undergo nucleophilic substitution reactions, making it an attractive starting material for the synthesis of more complex molecules. The trifluoroethyl substituent, on the other hand, imparts significant fluorine content to the molecule, which can influence its physical and biological properties. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic compounds, making this derivative particularly interesting for drug discovery and development.

Recent research has highlighted the potential of Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity. The fluorinated nature of the molecule was found to enhance its ability to penetrate cell membranes and interact with specific biological targets. Additionally, the presence of the chloromethyl group allows for the introduction of additional functional groups that can further optimize the pharmacological profile of the final product.

In the field of materials science, Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) has shown promise as a building block for advanced polymers and coatings. The combination of its cyclic structure and fluorinated substituents makes it suitable for applications requiring high thermal stability and chemical resistance. A recent study in Macromolecules reported the synthesis of a series of copolymers containing this cyclobutane derivative. These copolymers exhibited excellent mechanical properties and were found to be highly resistant to degradation under harsh environmental conditions.

The synthetic accessibility of Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) has also been a subject of interest in organic chemistry. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One notable approach involves the ring-closing metathesis (RCM) reaction followed by selective functionalization steps. This method allows for high yields and excellent stereoselectivity, making it an attractive option for large-scale production.

In terms of safety and environmental impact, Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) is generally considered to be stable under normal conditions. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety. It is important to note that while this compound does not fall under the category of hazardous materials or controlled substances, it should still be used with caution in laboratory settings.

Future research on Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) is likely to focus on expanding its range of applications and optimizing its properties for specific uses. Potential areas of exploration include the development of new pharmaceuticals with enhanced efficacy and reduced side effects, as well as the creation of advanced materials with superior performance characteristics.

In conclusion, Cyclobutane, 1-(chloromethyl)-3-methyl-1-(2,2,2-trifluoroethyl) (CAS No. 2107287-05-6) is a versatile and promising compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development.